Cas no 17231-95-7 (2,3-dichlorobenzenethiol)

• Product Name: 2,3-dichlorobenzenethiol
• CAS No: 17231-95-7
• MF: C₆H₄Cl₂S
• MW: 179.066958427429
• MDL: MFCD00041420
• CID: 50694
• PubChem ID: 140202
• Update Time: 2025-11-01

2,3-dichlorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichlorobenzenethiol
• 2,3-Dichlorothiophenol
• 2,3-DICHLOROBENZENE-1-THIOL
• 2,3-Dichlorothiophenole
• 2,3-Dichloro thiophenol
• 2,3-DICHLOROBENZENETHIOL 99+%
• 2,3-Dichlorobenzene-1-thiol , 97+%
• 2,3-DICHLOROTHIOPHENOL / 2,3-DICHLOROBENZENETHIOL
• dichlorothiophenol
• Benzenethiol, dichloro-
• QGRKONUHHGBHRB-UHFFFAOYSA-N
• PubChem6796
• 2,3-Dichiorothiophenol
• 2,3-dichloro-thiophenol
• 2,3-dichlorobenzene thiol
• Benzenethiol,2,3-dichloro-
• KSC491G9H
• QGRKONUHHGBHRB-UHFFFAOYSA-
• FCH931881
• SBB089507
• 43G4NGA9AN
• UNII-43G4NGA9AN
• FT-0609586
• D1903
• 2,3-Dichlorothiophenol, 97%
• BENZENETHIOL, 2,3-DICHLORO-
• SY024309
• PS-11925
• CS-0080797
• 17231-95-7
• MFCD00041420
• DTXSID70169254
• J-506943
• InChI=1/C6H4Cl2S/c7-4-2-1-3-5(9)6(4)8/h1-3,9H
• A811403
• AKOS005255847
• SCHEMBL191152
• EN300-83294
• DB-043893
• DTXCID3091745
• 2,3-dichlorobenzenethiol

• MDL： MFCD00041420
• Inchi： 1S/C6H4Cl2S/c7-4-2-1-3-5(9)6(4)8/h1-3,9H
• InChI Key： QGRKONUHHGBHRB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1S)Cl
• BRN： 2043616

Computed Properties

• Exact Mass: 177.94100
• Monoisotopic Mass: 177.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 1
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: White to yellowish crystals
• Density: 1.3905 (estimate)
• Melting Point: 56.0 to 60.0 deg-C
• Boiling Point: 100°C/8mmHg(lit.)
• Flash Point: >110 ºC
• PSA: 38.80000
• LogP: 3.28210
• Sensitiveness: Stench
• Solubility: Uncertain

2,3-dichlorobenzenethiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Packing Group：III
• HazardClass：IRRITANT, STENCH
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,3-dichlorobenzenethiol

Professional Introduction to 2,3-dichlorobenzenethiol (CAS No. 17231-95-7)

2,3-dichlorobenzenethiol, identified by the Chemical Abstracts Service Number (CAS No.) 17231-95-7, is a significant organic compound with a molecular structure that combines chloro and thiol functional groups on a benzene ring. This compound has garnered attention in the chemical and pharmaceutical industries due to its unique reactivity and potential applications in synthetic chemistry and drug development. The presence of both electron-withdrawing chlorine atoms and a reactive thiol group makes it a versatile intermediate for various chemical transformations.

The molecular formula of 2,3-dichlorobenzenethiol is C₆H₄Cl₂S, reflecting its composition of six carbon atoms, four hydrogen atoms, two chlorine atoms, and one sulfur atom. The benzene ring serves as the core structure, with the two chlorine substituents positioned at the 2- and 3-positions relative to each other, enhancing its electrophilic character. The thiol group (-SH) at the 4-position introduces nucleophilic reactivity, making it a valuable building block for further functionalization.

In recent years, 2,3-dichlorobenzenethiol has been explored in academic and industrial research for its role in synthesizing more complex molecules. Its reactivity allows for various transformations, including nucleophilic substitution reactions, metal-catalyzed coupling reactions, and oxidative processes. These properties make it particularly useful in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

One of the most compelling aspects of 2,3-dichlorobenzenethiol is its potential application in medicinal chemistry. Researchers have utilized this compound as a precursor in the synthesis of bioactive molecules that exhibit pharmacological properties. For instance, derivatives of 2,3-dichlorobenzenethiol have been investigated for their antimicrobial and anti-inflammatory effects. The thiol group can be easily modified to introduce additional functional moieties, enabling the creation of novel drug candidates with tailored biological activities.

Recent studies have highlighted the utility of 2,3-dichlorobenzenethiol in catalytic processes. Its ability to participate in cross-coupling reactions under mild conditions has made it a popular choice for constructing complex organic frameworks. These reactions are often facilitated by transition metal catalysts such as palladium or copper complexes, which enhance the efficiency of bond-forming processes. The resulting products can be further elaborated into high-value compounds used in materials science and pharmaceuticals.

The synthesis of 2,3-dichlorobenzenethiol typically involves chlorination and thiolation reactions on a benzene precursor. Advanced synthetic methodologies have been developed to improve yield and purity while minimizing side reactions. Techniques such as directed ortho-metalation followed by thiolation or electrochemical synthesis have shown promise in producing 2,3-dichlorobenzenethiol with high fidelity.

In addition to its synthetic applications, 2,3-dichlorobenzenethiol has been studied for its role in chemical sensing and material science. Its reactivity with metal ions allows for the development of sensors that can detect trace amounts of analytes in environmental or biological samples. Furthermore, its incorporation into polymer matrices can enhance material properties such as conductivity or mechanical strength.

The safety profile of 2,3-dichlorobenzenethiol is another critical consideration in its handling and application. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to avoid exposure due to potential skin or eye irritation. Storage conditions should be controlled to prevent degradation or unwanted side reactions.

Future research directions may explore new synthetic routes to 2,3-dichlorobenzenethiol, aiming to improve scalability and sustainability. Additionally, investigations into its biological activity could uncover novel therapeutic applications or lead to advancements in drug design. As synthetic chemistry continues to evolve, compounds like 2,3-dichlorobenzenethiol will remain integral to innovation across multiple scientific disciplines.

In conclusion,2,3-dichlorobenzenethiol (CAS No. 17231-95-7) is a multifaceted compound with significant potential in pharmaceutical synthesis、catalysis、and material science。 Its unique structural features enable diverse chemical transformations，making it a valuable tool for researchers seeking to develop new bioactive molecules or advanced materials。With ongoing advancements in synthetic methodologies，the applications of this compound are expected to expand，further solidifying its importance in modern chemistry。